Cas no 2138372-53-7 (2-(6-amino-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanenitrile)

• Product Name: 2-(6-amino-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanenitrile
• CAS No: 2138372-53-7
• MF: C₁₀H₉N₃O₂
• MW: 203.197361707687
• CID: 6543717
• PubChem ID: 165481761
• Update Time: 2025-10-29

2-(6-amino-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(6-amino-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanenitrile
• 2138372-53-7
• EN300-1109042

• Inchi： 1S/C10H9N3O2/c1-6(5-11)13-8-3-2-7(12)4-9(8)15-10(13)14/h2-4,6H,12H2,1H3
• InChI Key： WAIRSNMYCBKMRR-UHFFFAOYSA-N
• SMILES： O1C(N(C(C#N)C)C2C=CC(=CC1=2)N)=O

Computed Properties

• Exact Mass: 203.069476538g/mol
• Monoisotopic Mass: 203.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 79.4Ų

Additional information on 2-(6-amino-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanenitrile

Compound CAS No. 2138372-53-7: 2-(6-Amino-2-Oxo-2,3-Dihydro-1,3-Benzoxazol-3-Yl)Propanenitrile

Compound CAS No. 2138372-53-7, also known as 2-(6-amino-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanenitrile, is a structurally complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of benzoxazole derivatives, which have been extensively studied due to their diverse biological activities and applications in drug discovery. The benzoxazole core of this molecule is a key structural element that contributes to its unique properties and reactivity.

The benzoxazole ring system in this compound is characterized by a fused benzene ring and an oxazole moiety. The oxazole ring contains an oxygen atom and a nitrogen atom, making it electron-deficient and capable of participating in various chemical reactions. The presence of the 6-amino group on the benzene ring introduces additional functional groups that can influence the compound's reactivity and bioavailability. Furthermore, the propanenitrile substituent at position 3 of the benzoxazole ring adds a nitrile group, which is known for its stability and ability to undergo nucleophilic substitution reactions under certain conditions.

Recent studies have highlighted the potential of benzoxazole derivatives as scaffolds for developing new therapeutic agents. For instance, research has shown that these compounds exhibit significant anti-inflammatory, antitumor, and antimicrobial activities. The 6-amino group in this compound can act as a hydrogen bond donor, enhancing its ability to interact with biological targets such as enzymes or receptors. This property makes it a promising candidate for drug design targeting specific pathological conditions.

The synthesis of CAS No. 2138372-53-7 involves a multi-step process that typically begins with the preparation of the benzoxazole core. This is followed by the introduction of the amino group at position 6 and the nitrile group at position 3. Advanced synthetic techniques such as Suzuki coupling or nucleophilic aromatic substitution may be employed to achieve high yields and purity. The optimization of reaction conditions is crucial to ensure the formation of the desired product while minimizing side reactions.

In terms of applications, this compound has shown promise in several areas. Its antitumor activity has been investigated in preclinical models, where it demonstrated selective cytotoxicity against cancer cells while sparing normal cells. Additionally, studies have explored its potential as an antiviral agent, particularly against enveloped viruses such as herpes simplex virus (HSV). The nitrile group in the molecule may play a role in disrupting viral membranes or inhibiting viral replication machinery.

Another area of interest is the use of this compound as a building block in medicinal chemistry. Its modular structure allows for further functionalization by introducing additional substituents that can enhance its pharmacokinetic properties or expand its range of biological activities. For example, appending hydroxyl or methoxy groups could improve solubility and bioavailability, making it more suitable for therapeutic use.

From an analytical standpoint, this compound can be characterized using advanced spectroscopic techniques such as NMR (nuclear magnetic resonance), IR (infrared spectroscopy), and MS (mass spectrometry). These methods provide detailed insights into its molecular structure and purity, ensuring that it meets quality standards for both research and commercial applications.

In conclusion, CAS No. 2138372-53-7, or 2-(6-amino-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanenitrile, represents a valuable addition to the arsenal of organic compounds with potential applications in drug discovery and materials science. Its unique structure and functional groups make it a versatile molecule that continues to attract attention from researchers worldwide.